Cas no 2260932-67-8 (Methyl 2-(4-hydroxyoxan-2-yl)acetate)

• Product Name: Methyl 2-(4-hydroxyoxan-2-yl)acetate
• CAS No: 2260932-67-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6363908
• PubChem ID: 137944546
• Update Time: 2023-12-14

Methyl 2-(4-hydroxyoxan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2260932-67-8
• Methyl 2-(4-hydroxyoxan-2-yl)acetate
• EN300-6731448

• Inchi： 1S/C8H14O4/c1-11-8(10)5-7-4-6(9)2-3-12-7/h6-7,9H,2-5H2,1H3
• InChI Key： DXXXGONPJOBGMC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1CC(=O)OC)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters